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Introduction
Citrocin is a lasso peptide with antimicrobial properties that functions by inhibiting bacterial

RNA polymerase.[1] Understanding the mechanisms by which Escherichia coli develops

resistance to this compound is crucial for the development of new antimicrobial strategies and

for assessing the long-term viability of Citrocin as a therapeutic agent. This document provides

a detailed protocol for the generation and characterization of Citrocin-resistant E. coli strains in

a laboratory setting. The primary mechanism of resistance to Citrocin in E. coli has been

identified as mutations in the sbmA gene, which encodes an inner membrane transport protein

responsible for Citrocin uptake.[1][2]
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E. coli Strain MIC Range (µM) Reference

Various Strains 16 - 125 [1][3]

Enterohemorrhagic E. coli

(EHEC) O157:H7
16 [3]

Table 2: Expected Outcomes of Resistance Induction

Parameter Expected Result

Fold change in MIC >4-fold increase compared to the parental strain

sbmA gene sequence

Presence of mutations (insertions, deletions, or

point mutations) leading to a non-functional or

altered protein

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) of Citrocin
This protocol outlines the determination of the MIC of Citrocin against a susceptible E. coli

strain (e.g., E. coli K-12 MG1655 or BW25113) using the broth microdilution method.

Materials:

E. coli strain (e.g., K-12 MG1655)

Luria-Bertani (LB) broth

Citrocin

Sterile 96-well microtiter plates

Spectrophotometer

Shaking incubator
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Procedure:

Prepare Citrocin Stock Solution: Prepare a stock solution of Citrocin in sterile water or a

suitable buffer. The concentration should be at least 10 times the highest concentration to be

tested.

Prepare Bacterial Inoculum: Inoculate a single colony of E. coli into 5 mL of LB broth and

incubate overnight at 37°C with shaking. The next day, dilute the overnight culture in fresh

LB broth to achieve a starting optical density at 600 nm (OD600) of approximately 0.05.

Serial Dilution of Citrocin: In a 96-well plate, perform a two-fold serial dilution of the Citrocin
stock solution in LB broth to achieve a range of concentrations (e.g., from 250 µM down to

0.49 µM). Include a well with no Citrocin as a positive control for bacterial growth and a well

with media only as a negative control.

Inoculation: Add the diluted bacterial culture to each well of the 96-well plate, resulting in a

final bacterial concentration of approximately 5 x 10^5 CFU/mL.

Incubation: Incubate the plate at 37°C for 18-24 hours with shaking.

Determine MIC: The MIC is the lowest concentration of Citrocin that completely inhibits

visible growth of E. coli. This can be assessed visually or by measuring the OD600 of each

well.

Protocol 2: Generation of Citrocin-Resistant E. coli
Strains by Gradient Plate Method
This method facilitates the selection of spontaneous mutants with increased resistance to

Citrocin.

Materials:

E. coli strain (parental susceptible strain)

LB agar

Citrocin
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Sterile petri dishes

Sterile spreader

Procedure:

Prepare Bottom Agar Layer: Melt LB agar and pour approximately 10 mL into a sterile petri

dish. Allow it to solidify with the plate tilted at an angle (e.g., by propping one side on a sterile

pipette tip) to create a wedge.

Prepare Top Agar Layer: Melt another 10 mL of LB agar and cool to approximately 45-50°C.

Add Citrocin to a final concentration that is 2-4 times the MIC of the parental strain.

Pour Top Agar Layer: Place the petri dish with the solidified agar wedge on a level surface

and pour the Citrocin-containing agar over the top. Allow it to solidify completely. This

creates a concentration gradient of Citrocin across the plate.

Inoculate with E. coli: Prepare a liquid culture of the parental E. coli strain. Spread 100-200

µL of the culture evenly over the entire surface of the gradient plate.

Incubation: Incubate the plate at 37°C for 24-48 hours.

Select Resistant Colonies: Observe for colony growth. Colonies growing in the higher

concentration region of the gradient are likely to be resistant mutants.

Isolate and Purify: Pick individual colonies from the high-concentration end of the plate and

streak them onto a fresh LB agar plate containing a high concentration of Citrocin (e.g., 2-4

times the parental MIC) to isolate pure resistant clones.

Protocol 3: Confirmation of Citrocin Resistance
1. Quantitative Confirmation by MIC Determination:

Perform the MIC determination protocol (Protocol 1) on the isolated putative resistant strains

and the parental strain in parallel.

Calculate the fold change in MIC for the resistant strains compared to the parental strain. A

fold change of ≥4 is a strong indicator of resistance.
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2. Molecular Confirmation by sbmA Gene Sequencing:

Genomic DNA Extraction: Extract genomic DNA from both the parental and the resistant E.

coli strains.

PCR Amplification of sbmA: Amplify the sbmA gene using PCR.

Primer Design: Design primers to amplify the entire coding sequence of the sbmA gene

from E. coli K-12.

Forward Primer: 5'-ATGTTTAAATCATTCTTTCCTAAACCG-3'

Reverse Primer: 5'-TTAGTGGTGGTGGTGGTGGTGCTCGAG-3'

PCR Conditions:

Initial Denaturation: 95°C for 5 minutes

30 Cycles of:

Denaturation: 95°C for 30 seconds

Annealing: 55°C for 30 seconds

Extension: 72°C for 1 minute 30 seconds

Final Extension: 72°C for 10 minutes

Agarose Gel Electrophoresis: Run the PCR products on a 1% agarose gel to verify the

amplification of a product of the expected size (~1221 bp).

DNA Sequencing: Send the purified PCR products for Sanger sequencing.

Sequence Analysis: Align the sbmA gene sequences from the resistant strains with the

sequence from the parental strain to identify any mutations.
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Caption: Experimental workflow for generating and confirming Citrocin-resistant E. coli.
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Caption: Proposed signaling pathway for Citrocin action and resistance in E. coli.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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